2-(2-azidoethyl)-1,1-dichlorocyclopropane

• IUPAC Name: 2-(2-azidoethyl)-1,1-dichlorocyclopropane
• InChI: InChI=1S/C5H7Cl2N3/c6-5(7)3-4(5)1-2-9-10-8/h4H,1-3H2
• InChI Key: RJKXDQNRQGWWAO-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(Cl)Cl)CCN=[N+]=[N-]
• Molecular Formula: C5H7Cl2N3
• Molecular Weight: 180.03 g/mol

Description

2-(2-azidoethyl)-1,1-dichlorocyclopropane (2ADCP) is an organochloride compound that is widely used in scientific research due to its unique properties. It is a highly reactive compound that is commonly used in organic synthesis and in the preparation of a variety of compounds. In addition, 2ADCP has been studied for its potential applications in various fields, including biochemistry and physiology.

Mechanism of Action

2-(2-azidoethyl)-1,1-dichlorocyclopropane has been studied for its potential mechanisms of action. It has been suggested that 2-(2-azidoethyl)-1,1-dichlorocyclopropane may act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, a neurotransmitter that plays an important role in the nervous system. In addition, it has been suggested that 2-(2-azidoethyl)-1,1-dichlorocyclopropane may act as an agonist of the G-protein coupled receptor, which is responsible for the regulation of various physiological processes.
Biochemical and Physiological Effects
2-(2-azidoethyl)-1,1-dichlorocyclopropane has been studied for its potential biochemical and physiological effects. It has been suggested that 2-(2-azidoethyl)-1,1-dichlorocyclopropane may act as an inhibitor of the enzyme acetylcholinesterase, which could lead to increased levels of acetylcholine in the body. This could result in increased alertness and improved cognitive function. In addition, 2-(2-azidoethyl)-1,1-dichlorocyclopropane has been suggested to act as an agonist of the G-protein coupled receptor, which could result in increased levels of various hormones and neurotransmitters in the body. This could lead to increased energy levels, improved mood, and improved focus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-azidoethyl)-1,1-dichlorocyclopropane in laboratory experiments is that it is a highly reactive compound. This makes it ideal for use in organic synthesis and in the preparation of a variety of compounds. Additionally, 2-(2-azidoethyl)-1,1-dichlorocyclopropane is relatively inexpensive and easy to obtain. However, one of the main limitations of using 2-(2-azidoethyl)-1,1-dichlorocyclopropane in laboratory experiments is that it is a highly toxic compound. Therefore, it is important to take proper safety precautions when handling and storing 2-(2-azidoethyl)-1,1-dichlorocyclopropane.

Future Directions

There are a number of potential future directions for research involving 2-(2-azidoethyl)-1,1-dichlorocyclopropane. One potential direction is to further explore its potential applications in biochemistry and physiology. This could involve studying the effects of 2-(2-azidoethyl)-1,1-dichlorocyclopropane on various biological molecules and processes. Additionally, further research could be done to explore the potential mechanisms of action of 2-(2-azidoethyl)-1,1-dichlorocyclopropane and to develop new drugs based on its structure. Finally, further research could be done to explore the potential toxicity of 2-(2-azidoethyl)-1,1-dichlorocyclopropane and to develop safer methods of handling and storing the compound.

Synthesis Methods

2-(2-azidoethyl)-1,1-dichlorocyclopropane can be synthesized in two different ways. The first method involves the reaction of 2-azidoethyl chloride with 1,1-dichlorocyclopropane in the presence of a base catalyst. This reaction produces 2-(2-azidoethyl)-1,1-dichlorocyclopropane as a side product. The second method involves the reaction of 2-azidoethyl bromide with 1,1-dichlorocyclopropane in the presence of a base catalyst. This reaction produces 2-(2-azidoethyl)-1,1-dichlorocyclopropane as the main product.

Scientific Research Applications

2-(2-azidoethyl)-1,1-dichlorocyclopropane has been studied for its potential applications in various fields, including biochemistry and physiology. In biochemistry, 2-(2-azidoethyl)-1,1-dichlorocyclopropane has been used to study the structure and function of proteins, nucleic acids, and other biological molecules. In physiology, 2-(2-azidoethyl)-1,1-dichlorocyclopropane has been used to study the effects of various drugs on the body. Additionally, 2-(2-azidoethyl)-1,1-dichlorocyclopropane has been used to study the mechanisms of action of various drugs and to develop new drugs.